17-phenoxy trinor Prostaglandin F2α
Overview
Description
17-phenoxy trinor prostaglandin F2α (17-phenoxy trinor PGF2α) is a novel analog of PGF2α. A similar analog, 16-phenoxy tetranor PGF2α, binds to the FP receptor on luteal cells with much greater affinity (440%) than PGF2α. There are no published reports on the biological activity of 17-phenoxy trinor PGF2α.
Scientific Research Applications
Anticancer Activity in Breast Cancer
A study by Mutukuru and Vijayakumar (2021) explored the potential of 17-Trifluoromethyl phenyl trinor prostaglandin F2α (17-TPGF2α) as an antitumor candidate for breast cancer. It was found that oral administration of 17-TPGF2α significantly suppressed tumor volume in a study conducted on Balb/c mice, with a focus on its antagonistic effect through NK1Receptor. Histological examination indicated normal mammary gland histoarchitecture in the test-treated group, implying a promising avenue for cancer treatment research (Mutukuru & Vijayakumar, 2021).
Role in Intracellular Calcium Mobilization
Kelly, Williams, and Sharif (2003) conducted a study on various prostaglandin F2α analogs, including bimatoprost acid (17-phenyl-trinor PGF2α), to assess their ability to mobilize intracellular calcium. They concluded that these compounds activate the rat, mouse, and human FP prostanoid receptor, leading to calcium mobilization, which is vital in understanding the cellular mechanisms affected by these analogs (Kelly, Williams, & Sharif, 2003).
Effect on Fibronectin Expression and Bone Formation
Tang, Yang, and Fu (2005) researched the effect of Prostaglandin E2 and its analogs, including 17-phenyl trinor PGE2, on fibronectin expression in rat osteoblasts. Their findings revealed that these compounds increased fibronectin assembly and protein levels, suggesting a significant role in bone formation via specific signaling pathways (Tang, Yang, & Fu, 2005).
Influence on Rat Atrial Contractility
Wolkowicz, Ku, Grenett, and Urthaler (2002) studied the effects of 17-phenyl trinor PGE2 on rat left atrial contractility. They found that this compound significantly increased contractile force, suggesting its potential in influencing cardiac function. This study highlights the possible applications in understanding heart diseases and therapies (Wolkowicz et al., 2002).
Microvascular Effects in the Eye
Stjernschantz, Selén, Astin, and Resul (2000) explored the microvascular effects of various prostaglandin analogs in the eye, particularly focusing on latanoprost and its relation to glaucoma treatment. They observed that these analogs, including 17-phenyl trinor PGF2α, exhibited selectivity for FP prostanoid receptor and influenced regional blood flow and capillary permeability in the eye, providing insights into the treatment of ocular diseases (Stjernschantz et al., 2000).
properties
Molecular Formula |
C23H32O6 |
|---|---|
Molecular Weight |
404.5 |
InChI |
InChI=1S/C23H32O6/c24-17(14-15-29-18-8-4-3-5-9-18)12-13-20-19(21(25)16-22(20)26)10-6-1-2-7-11-23(27)28/h1,3-6,8-9,12-13,17,19-22,24-26H,2,7,10-11,14-16H2,(H,27,28)/b6-1-,13-12+/t17-,19-,20-,21+,22-/m1/s1 |
InChI Key |
UUTUTDVOWPRLDV-GESHSCTDSA-N |
SMILES |
OC(=O)CCC/C=CC[C@H]1[C@@H](O)C[C@@H](O)[C@@H]1C=C[C@@H](O)CCOc1ccccc1 |
synonyms |
17-phenoxy trinor PGF2α |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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